Cas no 2169614-12-2 (tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate
• CAS No: 2169614-12-2
• MF: C₉H₁₈FNO₄S
• MW: 255.306925296783
• CID: 6212297
• PubChem ID: 165532527
• Update Time: 2025-05-19

tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate
• tert-butyl N-[1-(fluorosulfonyl)butan-2-yl]carbamate
• 2169614-12-2
• EN300-1577265

• Inchi： 1S/C9H18FNO4S/c1-5-7(6-16(10,13)14)11-8(12)15-9(2,3)4/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key： WZQDQVPDAHGIJW-UHFFFAOYSA-N
• SMILES： S(CC(CC)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 255.09405739g/mol
• Monoisotopic Mass: 255.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate

Introduction to Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate (CAS No. 2169614-12-2)

Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate, a compound with the CAS number 2169614-12-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The presence of a fluorosulfonyl group in its molecular structure imparts unique properties that make it particularly valuable in the synthesis of bioactive molecules.

The molecular structure of Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a butan-2-yl chain terminated by a fluorosulfonyl group. This specific arrangement of functional groups contributes to the compound's reactivity and potential applications in drug design. The fluorosulfonyl group, in particular, is known for its ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds, making it a desirable feature in the development of new drugs.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. Fluorosulfonyl derivatives have been extensively studied for their potential as intermediates in the synthesis of various therapeutic agents. For instance, studies have shown that compounds containing fluorosulfonyl groups exhibit improved bioavailability and reduced susceptibility to enzymatic degradation, which are critical factors for the efficacy of many pharmaceuticals.

The synthesis of Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the fluorosulfonyl-substituted intermediate, followed by its reaction with an appropriate carbamate precursor. The tert-butyl group, which is a common protective group in organic chemistry, ensures stability during subsequent synthetic steps and can be easily removed when necessary.

One of the most compelling aspects of Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate is its potential application in the development of novel therapeutic agents. Researchers have explored its use as a building block for more complex molecules, particularly those targeting inflammatory and autoimmune diseases. The fluorosulfonyl group's ability to modulate protein-protein interactions has made it a valuable tool in the design of small-molecule inhibitors. For example, studies have demonstrated its efficacy in disrupting signaling pathways involved in chronic inflammation, suggesting its potential as an anti-inflammatory agent.

Furthermore, the compound's structural features have been leveraged in the development of protease inhibitors, which are crucial for treating various diseases caused by enzyme overactivity. The combination of the carbamate and fluorosulfonyl groups provides a unique scaffold that can be tailored to interact specifically with target enzymes. This has led to promising results in preclinical studies, where Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate derivatives have shown significant inhibitory activity against key enzymes involved in disease pathways.

The pharmaceutical industry has also shown interest in this compound for its potential as an intermediate in the synthesis of antiviral and anticancer agents. The fluorosulfonyl group's ability to enhance molecular stability and binding affinity makes it an attractive feature for drug design against rapidly mutating viruses or aggressive cancer cells. Researchers are exploring its use in developing nucleotide analogs and kinase inhibitors, which are essential components in modern antiviral and anticancer therapies.

In addition to its therapeutic applications, Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate has found utility in academic research as a tool for studying fundamental chemical reactions and mechanisms. Its well-defined structure and reactivity make it an ideal candidate for mechanistic studies aimed at understanding how different functional groups influence chemical transformations. Such insights are invaluable for advancing synthetic methodologies and developing new synthetic strategies.

The safety profile of Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate is another important consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully characterize its safety profile under various conditions. As with any chemical compound used in pharmaceutical research, rigorous testing is essential to ensure that it meets safety standards before being considered for clinical use.

In conclusion, Tert-butyl N-1-(fluorosulfonyl)butan-2-ylcarbamate (CAS No. 2169614-12-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of a fluorosulfonyl group, make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.